(2Z,3E)-1-{[1,1'-biphenyl]-4-yl}-3-(methoxyimino)-2-[2-(4-methylphenyl)hydrazin-1-ylidene]propan-1-one

• IUPAC Name: (2Z,3E)-3-methoxyimino-2-[(4-methylphenyl)hydrazinylidene]-1-(4-phenylphenyl)propan-1-one
• InChI: InChI=1S/C23H21N3O2/c1-17-8-14-21(15-9-17)25-26-22(16-24-28-2)23(27)20-12-10-19(11-13-20)18-6-4-3-5-7-18/h3-16,25H,1-2H3/b24-16+,26-22-
• InChI Key: AMMVMICDFMIZRT-KLCIZJNOSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NN=C(C=NOC)C(=O)C2=CC=C(C=C2)C3=CC=CC=C3
• Isomeric SMILES: CC1=CC=C(C=C1)N/N=C(/C=N/OC)\C(=O)C2=CC=C(C=C2)C3=CC=CC=C3
• Molecular Formula: C23H21N3O2
• Molecular Weight: 371.4 g/mol

Description

(2Z,3E)-1-{[1,1'-biphenyl]-4-yl}-3-(methoxyimino)-2-[2-(4-methylphenyl)hydrazin-1-ylidene]propan-1-one is a useful research compound. Its molecular formula is C23H21N3O2 and its molecular weight is 371.44. The purity is usually 95%.
BenchChem offers high-quality (2Z,3E)-1-{[1,1'-biphenyl]-4-yl}-3-(methoxyimino)-2-[2-(4-methylphenyl)hydrazin-1-ylidene]propan-1-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (2Z,3E)-1-{[1,1'-biphenyl]-4-yl}-3-(methoxyimino)-2-[2-(4-methylphenyl)hydrazin-1-ylidene]propan-1-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Compound Synthesis

One study highlights the synthesis of novel heterocyclic compounds, such as pyridazinones, pyrrolones, and pyrazolones, starting from hydrazides. These compounds are synthesized via cyclization reactions, showcasing the potential of complex molecules with hydrazine components for generating diverse heterocycles (Soliman et al., 2022).

Structural and Computational Studies

Another aspect of research focuses on the structural and computational analysis of compounds. Studies involving X-ray diffraction and computational methods provide insights into the molecular structures, stability, and reactivity of complex molecules. For instance, research on cathinones, which share a phenylpropanone structure, utilized X-ray crystallography and density functional theory (DFT) to elucidate their structural characteristics, demonstrating the utility of advanced techniques in understanding the properties of synthetic compounds (Nycz et al., 2011).

Biological Activity Studies

Compounds with similar structural features are often evaluated for their biological activities, such as antimicrobial, anticonvulsant, and anti-inflammatory properties. For example, derivatives of pyrimidine-carbonitriles and quinazolin-ones have been synthesized and assessed for their potential therapeutic effects, highlighting the relevance of such compounds in medicinal chemistry (Shaquiquzzaman et al., 2012).